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Introduction
Triclopyr butoxyethyl ester (BEE) is a selective systemic herbicide used for the control of

woody plants and broadleaf weeds.[1][2] It is a derivative of triclopyr, belonging to the pyridine

family of herbicides.[1][3] Understanding its physicochemical properties is crucial for predicting

its environmental fate, transport, and biological activity. This guide provides a comprehensive

overview of the core physicochemical characteristics of Triclopyr BEE, presented in a

structured format for easy reference and comparison.

Core Physicochemical Properties
The following tables summarize the key quantitative data for Triclopyr butoxyethyl ester.

Table 1: General and Chemical Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b057765?utm_src=pdf-interest
https://www.invasive.org/gist/products/handbook/20.triclopyr.pdf
https://patents.google.com/patent/US5466659A/en
https://www.invasive.org/gist/products/handbook/20.triclopyr.pdf
https://en.wikipedia.org/wiki/Triclopyr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name
2-butoxyethyl 2-[(3,5,6-trichloro-2-

pyridinyl)oxy]acetate

CAS Number 64700-56-7[4][5][6][7][8][9]

Molecular Formula C13H16Cl3NO4[4][5][6][7][8]

Molecular Weight 356.63 g/mol [4][5][6][8]

Synonyms Triclopyr-butotyl, Garlon 4, Garlon 4E[4][10][11]

Table 2: Physical and Chemical Properties
Property Value Notes

Appearance Brown oily liquid[10] -

Boiling Point
370 °C[10], 421.7 ± 40.0 °C

(Predicted)[4][12]
Data varies between sources.

Melting Point 150 - 152 °C[9]
Some sources list a melting

point for the solid form.

Density
1.3 g/cm³[10], 1.331 ± 0.06

g/cm³ (Predicted)[4][12]
-

Vapor Pressure
7.9 x 10⁻⁷ mmHg, 1.0 x 10⁻⁶

hPa (at 25 °C)[10][13]
Low volatility.[3]

Water Solubility
5.75 mg/L (at 20 °C, pH 7)[14],

6.81 ppm (at 25°C)[15]
Low solubility in water.

Solubility in Organic Solvents
Miscible with acetone, ethanol,

and kerosene.[14]
-

Octanol-Water Partition

Coefficient (log Kow)
4.62 (at pH 7)[13][14], 4.3[10]

Indicates a high potential for

bioaccumulation.

Dissociation Constant (pKa) -2.61 ± 0.10 (Predicted)[4][12] Not an acidic proton.

Table 3: Stability and Reactivity
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Property Value Conditions

Hydrolysis Half-life 533 days[16] pH 4, 25°C

8.7 - 21.8 days[13][16][17] pH 7, 25°C

< 1 day[16][17] pH 9, 25°C

Aqueous Photolysis Half-life
Approximately 26 hours in

sunlight[17]
Dependent on pH.

Soil Half-life Averages 30 days[1]
Varies with soil type and

conditions.[18]

Stability
Stable under recommended

storage conditions.[13][19]
-

Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of chemical

substances are outlined in various international guidelines, such as those from the

Organisation for Economic Co-operation and Development (OECD). Below are generalized

methodologies relevant to the properties of Triclopyr butoxyethyl ester.

Boiling Point Determination (OECD Guideline 103)
The boiling point is determined by observing the temperature at which the vapor pressure of

the liquid equals the atmospheric pressure. A common method involves heating the substance

in a specialized apparatus and recording the temperature at which boiling is sustained. For

substances that decompose at their boiling point, the measurement is taken under reduced

pressure and extrapolated to standard atmospheric pressure.

Water Solubility (OECD Guideline 105)
The flask method is a common technique where a surplus of the test substance is agitated in

water at a constant temperature until equilibrium is reached. The concentration of the

substance in the aqueous phase is then determined by a suitable analytical method, such as

High-Performance Liquid Chromatography (HPLC), to establish the water solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.researchgate.net/publication/288804601_Degradation_characteristics_and_mechanism_of_triclopyr-2-butoxyethyl_ester_in_the_environment
https://labelsds.com/images/user_uploads/Canada%20TRICLOPYR%20BEE%20TECH%20SDS%2011-4-21.pdf
https://www.researchgate.net/publication/288804601_Degradation_characteristics_and_mechanism_of_triclopyr-2-butoxyethyl_ester_in_the_environment
https://andrewsforest.oregonstate.edu/sites/default/files/lter/pubs/pdf/pub1163.pdf
https://www.researchgate.net/publication/288804601_Degradation_characteristics_and_mechanism_of_triclopyr-2-butoxyethyl_ester_in_the_environment
https://andrewsforest.oregonstate.edu/sites/default/files/lter/pubs/pdf/pub1163.pdf
https://andrewsforest.oregonstate.edu/sites/default/files/lter/pubs/pdf/pub1163.pdf
https://www.invasive.org/gist/products/handbook/20.triclopyr.pdf
http://extoxnet.orst.edu/pips/triclopy.htm
https://labelsds.com/images/user_uploads/Canada%20TRICLOPYR%20BEE%20TECH%20SDS%2011-4-21.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Triclopyr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Octanol-Water Partition Coefficient (OECD Guideline 107
& 117)
The shake-flask method involves dissolving the substance in a mixture of n-octanol and water

and shaking it until equilibrium is achieved. The concentrations of the substance in both the

octanol and water phases are then measured to calculate the partition coefficient (Kow).

Alternatively, HPLC can be used to estimate the log Kow by correlating the retention time of the

substance with that of known standards.

Vapor Pressure (OECD Guideline 104)
The vapor pressure can be determined using various methods, including the dynamic method

(measuring the boiling point at different pressures) or the static method (direct measurement of

the vapor pressure in a closed system at equilibrium). The effusion method, where the rate of

mass loss due to evaporation in a vacuum is measured, is also employed.

Hydrolysis as a Function of pH (OECD Guideline 111)
The rate of hydrolysis is determined by dissolving the test substance in sterile aqueous buffer

solutions of different pH values (e.g., 4, 7, and 9) and maintaining them at a constant

temperature in the dark. Samples are taken at various time intervals and analyzed for the

concentration of the parent substance to determine its degradation rate and half-life.

Visualization of Environmental Fate
The following diagram illustrates the primary degradation pathway of Triclopyr butoxyethyl ester

in the environment.
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Caption: Environmental degradation pathway of Triclopyr BEE.
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The primary mechanism of action for Triclopyr is to mimic the plant growth hormone auxin,

leading to uncontrolled growth and eventual death of the target plant.
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Caption: Simplified mode of action of Triclopyr.

Conclusion
This technical guide provides a detailed summary of the essential physicochemical properties

of Triclopyr butoxyethyl ester. The data presented, sourced from various scientific and

regulatory databases, offers a foundation for researchers and professionals in understanding

the behavior of this herbicide. The provided diagrams and generalized experimental protocols

further aid in the comprehension of its environmental fate and the methods used for its

characterization. It is important to note that some reported values, particularly for physical

properties like boiling and melting points, may vary across different sources, reflecting potential

differences in experimental conditions or the purity of the tested substance.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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